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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943 Get Quote

Application Notes and Protocols for CCT129202
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and cellular

effects of CCT129202, a potent, ATP-competitive pan-Aurora kinase inhibitor. The provided

protocols offer step-by-step guidance for in vitro cell-based assays.

Solubility and Storage
Proper handling and storage of CCT129202 are crucial for maintaining its biological activity.

Solubility Data:
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Solvent Solubility
Molar
Concentration

Notes

DMSO 3 mg/mL 6.03 mM

Use fresh, anhydrous

DMSO as it is

hygroscopic, and

absorbed moisture

can reduce solubility.

[1]

Water Insoluble -

Ethanol Insoluble -

Stock Solution Preparation (10 mM in DMSO):

To prepare a 10 mM stock solution of CCT129202 (Molecular Weight: 497.58 g/mol ), add 2.01

mL of fresh DMSO to 1 mg of the compound, or 10.06 mL to 5 mg. Ensure the compound is

fully dissolved by vortexing. It is recommended to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles.[2]

Storage:

Solid Compound: Store at -20°C or -80°C.

DMSO Stock Solution: Store at -20°C for up to one year or at -80°C for up to two years.[3]

Mechanism of Action and Signaling Pathway
CCT129202 is a selective inhibitor of Aurora kinases A, B, and C, which are key regulators of

mitosis. Inhibition of these kinases leads to defects in chromosome segregation and

cytokinesis, ultimately resulting in apoptosis in cancer cells. The compound has demonstrated

high selectivity for Aurora A and B.[2][4] Specifically, treatment with CCT129202 has been

shown to decrease the phosphorylation of histone H3, a downstream target of Aurora B.[2]

Furthermore, CCT129202 can induce the expression of the cyclin-dependent kinase inhibitor

p21, leading to hypophosphorylation of the retinoblastoma (Rb) protein and subsequent

inhibition of the E2F transcription factor.[3]
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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